Cas no 1805203-13-7 (3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805203-13-7
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885811
• Update Time: 2025-05-22

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-3-5(10)4(8(13,14)15)2-16-6(3)7(11)12/h2,7H,1H2
• InChI Key： GHVVOJZXNRWPIF-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)(F)F)=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine, also known by its CAS number 1805203-13-7, is a highly specialized organic compound with a unique structure and a wide range of applications in various fields. This compound belongs to the family of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents, including bromine, fluorine, and trifluoromethyl groups, makes this compound particularly interesting for researchers and industry professionals alike.

The chemical structure of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine is characterized by a pyridine ring with four substituents. At position 2, there is a difluoromethyl group (-CHF₂), while position 3 bears a bromomethyl group (-CH₂Br). Position 4 is substituted with a fluorine atom (-F), and position 5 contains a trifluoromethyl group (-CF₃). This combination of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications.

Recent studies have highlighted the potential of this compound in the field of material science. Its electron-withdrawing groups, such as the trifluoromethyl and difluoromethyl substituents, significantly influence the electronic properties of the pyridine ring. This makes it an ideal candidate for use in organic electronics, where precise control over electronic characteristics is crucial. For instance, researchers have explored its application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its ability to modulate electron transport properties has shown promising results.

In addition to its electronic applications, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine has also gained attention in the pharmaceutical industry. The bromomethyl group at position 3 provides a site for further functionalization, enabling the synthesis of derivatives with potential bioactivity. Recent research has focused on its role as a precursor for drug development, particularly in the design of molecules targeting specific biological pathways. The trifluoromethyl group, known for its stability and lipophilic properties, enhances the compound's bioavailability and pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various halogenated groups. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly. For example, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the pyridine ring.

From an environmental standpoint, understanding the fate and behavior of CAS No 1805203-13-7 in various ecosystems is crucial. Studies have shown that its halogenated substituents can influence its persistence and bioaccumulation potential. However, due to its specialized applications and controlled usage, environmental risks associated with this compound are currently considered low.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine, CAS No 1805203-13-7, stands out as a versatile compound with significant potential in multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and developers across diverse fields. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow further.